(Z)-3-(naphthalen-1-ylamino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(naphthalen-1-ylamino)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H14N4O2S/c23-12-17(13-24-20-10-4-6-15-5-1-2-9-19(15)20)22-25-21(14-29-22)16-7-3-8-18(11-16)26(27)28/h1-11,13-14,24H/b17-13-
• InChI Key: LDPFWRKVDONSNR-LGMDPLHJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC=C(C#N)C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2N/C=C(/C#N)\C3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H14N4O2S
• Molecular Weight: 398.4 g/mol
• CAS No.: 1321935-02-7

Description

(Z)-3-(naphthalen-1-ylamino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a complex molecule with a unique structure that makes it ideal for various research purposes. In

Scientific Research Applications

Scintillator Materials

Plastic scintillators are materials that exhibit luminescence when exposed to ionizing radiation, and they are essential in various radiation detection applications. The study by Salimgareeva and Kolesov (2005) discusses the scintillation properties of plastic scintillators based on polymethyl methacrylate, which incorporate various luminescent dyes. The research highlights the potential of using naphthalene derivatives as secondary solvents in these scintillators, affecting their scintillation efficiency, optical transparency, and stability against thermal, light, and radiation damage (Salimgareeva & Kolesov, 2005).

Structure-Activity Relationships

Understanding the structure-activity relationships of chemical compounds is crucial for designing drugs and functional materials. The review by Drehsen and Engel (1983) delves into the structure-activity relationships of thiophene derivatives, including naphthalene and thiazole analogs, over the past decade. The study arranges the investigated compounds according to their therapeutic properties and biological test systems, providing a comprehensive overview of the broad spectrum of molecular structures and activities. However, it concludes that no general activity pattern exists, highlighting the complexity of predicting the bioactivity of such compounds based on structure alone (Drehsen & Engel, 1983).

Environmental and Human Health Impact

Polychlorinated naphthalenes (PCNs) are environmental pollutants with similarities to other well-known contaminants such as polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs). Domingo (2004) reviews human exposure to PCNs through dietary intake, focusing primarily on aquatic species due to limited data availability. The study emphasizes the necessity for further research into the dietary intake and potential health effects of PCNs, given their toxicological profile and the current scarcity of data on non-occupationally exposed populations (Domingo, 2004).